6-Bromo-1-propan-2-ylbenzimidazole

• IUPAC Name: 6-bromo-1-propan-2-ylbenzimidazole
• InChI: InChI=1S/C10H11BrN2/c1-7(2)13-6-12-9-4-3-8(11)5-10(9)13/h3-7H,1-2H3
• InChI Key: ZMBCEUCYOIVNFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=NC2=C1C=C(C=C2)Br
• Molecular Formula: C10H11BrN2
• Molecular Weight: 239.11 g/mol
• CAS RN: 1427360-49-3

Description

Synthesis Analysis

The synthesis of benzimidazoles has been studied extensively. Recent advances in the synthesis of benzimidazoles involve rearrangements of quinoxalines. The scope of these rearrangements is illustrated by numerous examples of their application. Another study discusses the synthesis

Scientific Research Applications

Anticancer Activity

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Antiangiogenic Properties

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Antioxidant Activity

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Materials Chemistry and Electronics

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Agriculture

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Drug Design and Medicinal Chemistry

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Mechanism of Action

Target of Action

Benzimidazole derivatives, a class to which this compound belongs, are known to interact with various biological targets due to their structural similarity with naturally occurring molecules . They have been reported to inhibit various enzymes and have shown promising applications in biological and clinical studies .

Mode of Action

For instance, some benzimidazole derivatives have been found to inhibit DNA minor groove binding, which involves hydrophobic transfer from solution into the DNA minor groove, followed by the formation of H-bonding or van der Waals interactions .

Biochemical Pathways

For example, some benzimidazole derivatives have been found to induce apoptosis by targeting Bcl-2 proteins in cancer cells .

Pharmacokinetics

Benzimidazole compounds are generally known for their excellent properties, such as increased stability, bioavailability, and significant biological activity .

Result of Action

Benzimidazole derivatives have been reported to exhibit a wide range of biological activities, including anticancer, antiviral, antifungal, and anti-inflammatory effects, through different mechanisms such as microtubule inhibition, apoptosis, and protein kinase inhibition .

Action Environment

Environmental factors can influence the action, efficacy, and stability of chemical compounds. It’s worth noting that environmental factors, including lifestyle, diet, and exposure to pollutants, can influence the bioavailability and efficacy of many drugs .